molecular formula C21H31N3O3 B5978267 4-(4-methoxy-2,3-dimethylbenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone

4-(4-methoxy-2,3-dimethylbenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone

Cat. No. B5978267
M. Wt: 373.5 g/mol
InChI Key: RPFIPCJRHBUZBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-methoxy-2,3-dimethylbenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone, also known as MDPV, is a synthetic cathinone that has gained notoriety as a designer drug. MDPV is a potent psychostimulant that acts as a dopamine-norepinephrine reuptake inhibitor.

Mechanism of Action

4-(4-methoxy-2,3-dimethylbenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone acts as a dopamine-norepinephrine reuptake inhibitor, meaning it prevents the reuptake of these neurotransmitters into the presynaptic neuron, leading to increased levels of dopamine and norepinephrine in the synaptic cleft. This leads to increased activation of dopamine and norepinephrine receptors, resulting in increased locomotor activity and reward-seeking behavior.
Biochemical and Physiological Effects:
This compound has been shown to increase heart rate and blood pressure, as well as cause hyperthermia and vasoconstriction. It has also been shown to cause hyperglycemia and decrease insulin secretion. This compound has been shown to increase dopamine and norepinephrine levels in the brain, leading to increased locomotor activity and reward-seeking behavior.

Advantages and Limitations for Lab Experiments

4-(4-methoxy-2,3-dimethylbenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone has several advantages as a tool for scientific research, including its potency and selectivity for dopamine and norepinephrine reuptake inhibition. However, its use is limited by its potential for abuse and dependence, as well as its potential for toxicity and adverse effects.

Future Directions

Future research on 4-(4-methoxy-2,3-dimethylbenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone should focus on its potential as a therapeutic agent for psychiatric disorders, as well as its potential for abuse and dependence. Additional research is needed to better understand the biochemical and physiological effects of this compound, as well as its mechanism of action. Finally, research is needed to develop safer and more effective alternatives to this compound for scientific research purposes.

Synthesis Methods

4-(4-methoxy-2,3-dimethylbenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone is synthesized from piperonal, a natural substance found in plants. Piperonal is first converted to 3,4-methylenedioxyphenyl-2-propanone (MDP2P) through a series of chemical reactions. MDP2P is then reacted with 4-methoxyphenylacetic acid to form this compound.

Scientific Research Applications

4-(4-methoxy-2,3-dimethylbenzyl)-3-[2-oxo-2-(1-piperidinyl)ethyl]-2-piperazinone has been used in scientific research as a tool to study the effects of psychostimulants on the brain. It has been shown to increase dopamine and norepinephrine levels in the brain, leading to increased locomotor activity and reward-seeking behavior in animal models. This compound has also been used to study the effects of psychostimulants on the cardiovascular system, as it has been shown to increase heart rate and blood pressure.

properties

IUPAC Name

4-[(4-methoxy-2,3-dimethylphenyl)methyl]-3-(2-oxo-2-piperidin-1-ylethyl)piperazin-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H31N3O3/c1-15-16(2)19(27-3)8-7-17(15)14-24-12-9-22-21(26)18(24)13-20(25)23-10-5-4-6-11-23/h7-8,18H,4-6,9-14H2,1-3H3,(H,22,26)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RPFIPCJRHBUZBU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1C)OC)CN2CCNC(=O)C2CC(=O)N3CCCCC3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H31N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

373.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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